Cas no 1396759-73-1 (4-(2-phenyl-1H-imidazol-1-yl)methyl-N-(thiophen-2-yl)piperidine-1-carboxamide)

• Product Name: 4-(2-phenyl-1H-imidazol-1-yl)methyl-N-(thiophen-2-yl)piperidine-1-carboxamide
• CAS No: 1396759-73-1
• MF: C₂₀H₂₂N₄OS
• MW: 366.479882717133
• CID: 6309390
• PubChem ID: 71781130
• Update Time: 2025-06-09

4-(2-phenyl-1H-imidazol-1-yl)methyl-N-(thiophen-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-phenyl-1H-imidazol-1-yl)methyl-N-(thiophen-2-yl)piperidine-1-carboxamide
• 4-[(2-phenylimidazol-1-yl)methyl]-N-thiophen-2-ylpiperidine-1-carboxamide
• 1396759-73-1
• VU0521424-1
• 4-((2-phenyl-1H-imidazol-1-yl)methyl)-N-(thiophen-2-yl)piperidine-1-carboxamide
• 4-[(2-phenyl-1H-imidazol-1-yl)methyl]-N-(thiophen-2-yl)piperidine-1-carboxamide
• F5822-2179
• AKOS024519609

• Inchi： 1S/C20H22N4OS/c25-20(22-18-7-4-14-26-18)23-11-8-16(9-12-23)15-24-13-10-21-19(24)17-5-2-1-3-6-17/h1-7,10,13-14,16H,8-9,11-12,15H2,(H,22,25)
• InChI Key： UYLUDCIYYGYVFM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(N1CCC(CN2C=CN=C2C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 366.15143251g/mol
• Monoisotopic Mass: 366.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(2-phenyl-1H-imidazol-1-yl)methyl-N-(thiophen-2-yl)piperidine-1-carboxamide

Compound CAS No. 1396759-73-1: 4-(2-PHENYL-1H-1-YL)METHYL-N-(THIOPHEN-2-YL)PIPERIDINE-1-CARBOXAMIDE

The compound with CAS number 139675973, known as 4-(2-PHENYLIMIDAZOLYL)METHYL-N-(THIOPHENYL)PIPERIDINE CARBOXAMIDE, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a piperidine ring, an imidazole moiety, and a thiophene group, making it a valuable subject in both academic research and commercial development.

Recent studies have highlighted the unique properties of this compound, particularly its role in drug design and materials science. The presence of the imidazole ring, a five-membered heterocyclic structure, contributes to its ability to form hydrogen bonds and participate in various chemical reactions. This feature makes it an ideal candidate for use in pharmaceuticals, where such interactions are crucial for drug efficacy. Additionally, the thiophene group enhances the molecule's electronic properties, making it suitable for applications in organic electronics and optoelectronic devices.

One of the most promising areas of research involving this compound is its potential as a building block for advanced materials. Scientists have explored its ability to self-assemble into ordered structures, which could lead to the development of new types of polymers and nanomaterials. Furthermore, its stability under various conditions has made it a preferred choice for use in high-performance adhesives and coatings.

In the field of pharmacology, this compound has shown remarkable promise as a precursor for bioactive molecules. Researchers have investigated its ability to inhibit specific enzymes and receptors, which could pave the way for novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders. The incorporation of the thiophene group has been found to significantly enhance the molecule's bioavailability and pharmacokinetic properties, making it an attractive candidate for drug development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has been instrumental in achieving these goals, enabling researchers to scale up production for industrial applications. Moreover, the compound's compatibility with various synthetic techniques has facilitated its integration into existing manufacturing processes.

From an environmental perspective, this compound has demonstrated low toxicity levels, making it a safer alternative to traditional chemicals used in various industries. Its biodegradability under controlled conditions further supports its sustainable use in eco-friendly products.

In conclusion, the compound with CAS number 139675973, or 4-(2-PHENYLIMIDAZOLYL)METHYL-N-(THIOPHENYL)PIPERIDINE CARBOXAMIDE, represents a significant advancement in modern chemistry. Its versatile structure and unique properties continue to drive innovation across multiple disciplines, ensuring its relevance in both current and future scientific endeavors.